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Compound of Interest

5-Methylisoxazole-3-
Compound Name:

carboxaldehyde

cat. No.: B1306195

Essential Safety and Handling Guide for 5-
Methylisoxazole-3-carboxaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Methylisoxazole-3-carboxaldehyde in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Physicochemical and Safety Data

A summary of key quantitative data for 5-Methylisoxazole-3-carboxaldehyde is presented
below for easy reference and comparison.
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Property Value Reference
Molecular Formula C5H5NO2 [1]
Molecular Weight 111.10 g/mol [1]
Appearance Solid [1]

Melting Point 30-34 °C [1112]

Flash Point 56 °C (132.8 °F) - closed cup [1]

Hazard Classifications

Flammable Solid, Acute
Toxicity (Oral, Category 4),
Skin Irritant, Eye Irritant,

Respiratory Irritant

[1](2]

Signal Word

Warning

[1]

Occupational Exposure Limits

No specific occupational
exposure limit values have

been established.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is critical to ensure safety when handling 5-

Methylisoxazole-3-carboxaldehyde.

Engineering Controls and Preparation

Fume Hood: All handling of 5-Methylisoxazole-3-carboxaldehyde, including weighing and

transferring, must be conducted in a properly functioning chemical fume hood to minimize

inhalation exposure.[3]

Ventilation: Ensure the laboratory is well-ventilated.

Safety Equipment: Before starting work, locate and verify the functionality of the nearest

safety shower, eyewash station, and appropriate fire extinguisher (e.g., Type ABC).[4]
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« Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and spark-producing equipment.[3][5] Use spark-proof tools and
explosion-proof equipment where necessary.[3]

« Static Electricity: Prevent the build-up of electrostatic charge by using anti-static mats or
grounding equipment, especially in low-humidity environments.[4][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin and eye contact, and inhalation.

o Eye and Face Protection: Wear chemical safety goggles.[4] A face shield should be worn in
conjunction with goggles when there is a significant risk of splashing.[4]

e Skin Protection:

o Gloves: Wear chemically resistant gloves. Butyl or neoprene gloves are recommended for
handling aldehydes.[7][8] Always inspect gloves for tears or holes before use and use
proper glove removal technique to avoid skin contact.

o Lab Coat: A flame-retardant lab coat with long sleeves is required.[4] Ensure it is fully
buttoned.

o Clothing: Wear long pants and closed-toe shoes to cover all exposed skin.[3]
» Respiratory Protection:

o If there is a risk of generating dust and work cannot be conducted in a fume hood, a
NIOSH-approved respirator with an appropriate cartridge (e.g., N95 dust mask for solids)
is necessary.[3]

Chemical Handling and Experimental Workflow

e Quantities: Use the smallest practical quantities for the experiment to minimize risks.[5][6]

» Dispensing: When transferring the solid, avoid creating dust.[2][3] If the compound is a fine
powder, handle it with care.
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» Storage: Store 5-Methylisoxazole-3-carboxaldehyde in a tightly closed, original container
in a cool, dry, and well-ventilated area.[9] It should be stored in a designated flammable
materials cabinet, segregated from incompatible materials such as strong oxidizing agents,
acids, and bases.[4][9]

Accidental Release Measures

o Small Spills:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, gently sweep up the spilled solid using spark-resistant tools,
minimizing dust generation.[9]

o Collect the material in a labeled, sealable container for hazardous waste disposal.[4]

o Decontaminate the spill area with an appropriate solvent and then wash with soap and
water.

e Large Spills:

o

Evacuate the laboratory immediately and alert others.

If there is a fire risk, activate the nearest fire alarm.

[¢]

[e]

Contact your institution's Environmental Health and Safety (EHS) department.

[e]

Do not attempt to clean up a large spill without specialized training and equipment.

Disposal Plan

Proper disposal of 5-Methylisoxazole-3-carboxaldehyde and associated contaminated
materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection

» Solid Waste: All solid waste, including unused or expired chemicals and grossly
contaminated materials (e.g., absorbent from a spill), must be collected in a designated
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hazardous waste container.[9][10] The container must be made of a compatible material, be
kept closed except when adding waste, and be clearly labeled.[10][11]

o Contaminated PPE: Used gloves and other contaminated disposable PPE should be placed
in a sealed bag and disposed of as hazardous waste.

o Empty Containers: Original containers that are empty should be managed as hazardous
waste unless triple-rinsed with a suitable solvent. The rinsate must be collected and
disposed of as hazardous chemical waste.[12]

Waste Labeling and Storage

» Labeling: All hazardous waste containers must be labeled with a completed hazardous waste
tag, clearly identifying the contents as "Hazardous Waste: 5-Methylisoxazole-3-
carboxaldehyde".[10]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory, away from incompatible materials and in secondary containment.[10]

Final Disposal

e Do Not Dispose in Regular Trash or Sink: Under no circumstances should this chemical or its
containers be disposed of in the regular trash or down the drain.[9][12]

» Professional Disposal: Arrange for the collection of hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[12]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 5-Methylisoxazole-3-
carboxaldehyde from preparation to disposal.
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Caption: Workflow for handling 5-Methylisoxazole-3-carboxaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-5-methylisoxazole-3-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://research.wayne.edu/oehs/chemical/19-015s_sop_flammable_solids_ada.docx
https://www.columbiastate.edu/policies-procedures/appendices/06-12-00-appendix-c-flamable-materials.pdf
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/s-flammable_solids_haz_risk_min.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://oehs.ecu.edu/wp-content/pv-uploads/sites/375/2019/03/Chemical-Resistance-Chart-for-Gloves-1.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Flammable-Solids_SOP_Template.docx
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehs.yale.edu/sites/default/files/files/hazardous-waste-management.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1306195#personal-protective-equipment-for-handling-5-methylisoxazole-3-carboxaldehyde
https://www.benchchem.com/product/b1306195#personal-protective-equipment-for-handling-5-methylisoxazole-3-carboxaldehyde
https://www.benchchem.com/product/b1306195#personal-protective-equipment-for-handling-5-methylisoxazole-3-carboxaldehyde
https://www.benchchem.com/product/b1306195#personal-protective-equipment-for-handling-5-methylisoxazole-3-carboxaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1306195?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

